Cas no 2092851-08-4 (4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• CAS No: 2092851-08-4
• MF: C₈H₅ClF₂N₂
• MW: 202.588507413864
• CID: 5222630
• Update Time: 2025-08-05

4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• Inchi： 1S/C8H5ClF2N2/c9-5-1-2-12-8-6(5)4(3-13-8)7(10)11/h1-3,7H,(H,12,13)
• InChI Key： BIAIFRVVJDWPTO-UHFFFAOYSA-N
• SMILES： C12NC=C(C(F)F)C1=C(Cl)C=CN=2

Additional information on 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine

Introduction to 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2092851-08-4)

4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine, identified by its CAS number 2092851-08-4, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrrolopyridine class, a scaffold widely recognized for its utility in the design of bioactive molecules. The presence of both chloro and difluoromethyl substituents in its molecular structure endows it with unique electronic and steric properties, making it a promising candidate for further chemical exploration and potential therapeutic applications.

The pyrrolo[2,3-b]pyridine core is a privileged structure in drug discovery, frequently incorporated into molecules targeting various biological pathways due to its ability to engage with biological targets in multiple ways. The nitrogen-rich nature of this scaffold allows for hydrogen bonding interactions, while its aromaticity contributes to favorable pharmacokinetic properties. In particular, the 4-chloro substituent at the 4-position introduces a region of electrophilicity that can be exploited for further functionalization, while the 3-(difluoromethyl) group enhances metabolic stability and lipophilicity—key attributes for drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic systems in modulating drug efficacy and selectivity. The difluoromethyl group, in particular, is renowned for its ability to improve binding affinity and resistance to metabolic degradation. This modification has been successfully employed in numerous drug candidates across different therapeutic areas, including oncology and central nervous system disorders. The combination of these features in 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine suggests that it may exhibit promising pharmacological properties when incorporated into novel molecular frameworks.

One of the most compelling aspects of this compound is its potential as a building block for more complex scaffolds. The pyrrolopyridine core provides a versatile platform for further derivatization, allowing chemists to explore diverse chemical spaces. For instance, the chloro group can be readily subjected to nucleophilic substitution reactions, enabling the introduction of additional functional moieties such as amines, alcohols, or heterocycles. Similarly, the difluoromethyl group can serve as an anchor point for further modifications via cross-coupling reactions or other synthetic transformations.

The interest in 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine has been further underscored by recent studies demonstrating its utility in fragment-based drug discovery. Fragment-based approaches rely on identifying small molecule fragments that bind weakly to biological targets but can be optimized through iterative cycles of synthesis and testing. The structural features of this compound make it an attractive candidate for such studies, as its scaffold can be readily modified while retaining key pharmacophoric elements.

In addition to its synthetic versatility, 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine has shown promise in preclinical evaluations as a potential modulator of enzyme activity. Pyrrolopyridine derivatives have been extensively studied for their interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The unique electronic distribution arising from the chloro and difluoromethyl substituents may allow this compound to selectively interact with specific enzyme residues, leading to potent inhibition or modulation.

The incorporation of fluorine atoms into pharmaceuticals is not without precedent; numerous FDA-approved drugs feature fluorinated aromatic moieties due to their favorable physicochemical properties. For example, drugs like osimertinib (an anticancer agent) and vildagliptin (a diabetes medication) utilize fluorinated aromatic systems to enhance their therapeutic profiles. The precedent set by these compounds reinforces the rationale for exploring derivatives like 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine, particularly given its structural complexity and potential for further optimization.

From a computational chemistry perspective, the molecular descriptors of 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine suggest favorable properties for drug-likeness. Parameters such as Lipinski's Rule of Five and Veber's Rule are often used to assess the likelihood of a compound achieving oral bioavailability; preliminary analyses indicate that this compound meets many of these criteria due to its moderate molecular weight and favorable solubility profile. Additionally, quantum mechanical calculations have been performed to elucidate its electronic structure and predict potential interaction modes with biological targets.

The synthesis of 4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine presents an interesting challenge from an organic chemistry standpoint. Given its structural complexity, multiple synthetic routes have been proposed over the years. One common approach involves constructing the pyrrolopyridine core via cyclization reactions followed by functionalization at specific positions using classical organic transformations. Recent advances in transition-metal-catalyzed cross-coupling reactions have also provided alternative strategies for introducing substituents such as chlorine and difluoromethyl groups with high efficiency.

In conclusion,4-Chloro-3-(difluoromethyl)-1H-pyrrolo[2,3-b]pyridine (CAS No. 2092851-08-4) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of electronic and steric features makes it an attractive scaffold for further exploration through both experimental synthesis and computational modeling. As interest in fluorinated heterocycles continues to grow,this compound stands out as a promising candidate for developing novel therapeutics targeting diverse diseases.